Cas no 2891444-31-6 (2,6-dimethylpiperazine-2,3,5,6-d4)

• Product Name: 2,6-dimethylpiperazine-2,3,5,6-d4
• CAS No: 2891444-31-6
• MF: C₆H₁₄N₂
• MW: 118.213407993317
• CID: 6827653
• PubChem ID: 172405374
• Update Time: 2025-02-15

2,6-dimethylpiperazine-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 2891444-31-6
• CS-25932
• 2,6-dimethylpiperazine-2,3,5,6-d4

• Inchi： 1S/C6H14N2/c1-5-3-7-4-6(2)8-5/h5-8H,3-4H2,1-2H3/i3D,4D,5D,6D
• InChI Key： IFNWESYYDINUHV-LNFUJOGGSA-N
• SMILES： N1C([2H])(C)C([2H])NC([2H])C1([2H])C

Computed Properties

• Exact Mass: 118.140805439Da
• Monoisotopic Mass: 118.140805439Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 24.1Ų